N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide

• IUPAC Name: N-[(4-oxo-3H-phthalazin-1-yl)methyl]-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C17H13N5O2/c23-16(10-5-6-13-14(7-10)20-9-19-13)18-8-15-11-3-1-2-4-12(11)17(24)22-21-15/h1-7,9H,8H2,(H,18,23)(H,19,20)(H,22,24)
• InChI Key: OFYZOGCBGGNQCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)CNC(=O)C3=CC4=C(C=C3)N=CN4
• Molecular Formula: C17H13N5O2
• Molecular Weight: 319.32 g/mol

Description

N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

Target of Action

The primary target of N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide is poly (ADP-ribose) polymerase (PARP) . PARP is a family of proteins involved in a number of cellular processes involving mainly DNA repair and programmed cell death.

Mode of Action

This compound acts as a potent inhibitor of PARP . It binds to the active site of the enzyme, preventing it from repairing DNA damage in cancer cells. This leads to the accumulation of DNA damage, resulting in cell death .

Result of Action

The result of the action of this compound is the induction of cell death in cancer cells . By inhibiting PARP, this compound prevents cancer cells from repairing DNA damage, leading to the accumulation of DNA damage and ultimately cell death .

Advantages and Limitations for Lab Experiments

One advantage of using N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide in lab experiments is its potential for use in the development of new cancer therapies and treatments for neurodegenerative diseases. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide. One potential direction is the further investigation of its anti-tumor activity, with the goal of developing new cancer therapies. Another potential direction is the exploration of its neuroprotective effects, with the goal of developing new treatments for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound, which may help to optimize its use in lab experiments.

Synthesis Methods

The synthesis of N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide typically involves a multi-step process that begins with the reaction of 2-aminobenzoic acid with 4-nitrobenzaldehyde to form an intermediate compound. This intermediate is then reduced to yield the final product.

Scientific Research Applications

N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide has been studied for its potential applications in a range of scientific research fields, including cancer research and neuroscience. In cancer research, this compound has been shown to have anti-tumor activity and may be a promising candidate for the development of new cancer therapies. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.